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Compound of Interest

Compound Name: 2-Nitroquinoline

Cat. No.: B099525

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-nitroquinoline, a
heterocyclic aromatic compound utilized in various research and development applications.
Due to its potential hazards, a thorough understanding of its properties and associated safety
protocols is crucial for all personnel handling this chemical. This document outlines the known
hazards, safe handling procedures, emergency protocols, and relevant toxicological data,
drawing from available safety data sheets and related scientific literature.

Hazard Identification and Classification

2-Nitroquinoline is a potentially hazardous substance. While specific quantitative toxicity data
for 2-nitroquinoline is limited in publicly available literature, the hazards are inferred from data
on structurally related compounds such as other nitroquinolines and nitroanilines. It is classified
as a suspected carcinogen and mutagen.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H341: Suspected of causing genetic defects.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b099525?utm_src=pdf-interest
https://www.benchchem.com/product/b099525?utm_src=pdf-body
https://www.benchchem.com/product/b099525?utm_src=pdf-body
https://www.benchchem.com/product/b099525?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2357406&productDescription=8-NITROQUINOLINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2357406&productDescription=8-NITROQUINOLINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

H350: May cause cancer.[2]

H335: May cause respiratory irritation.

Precautionary Statements:

P201: Obtain special instructions before use.[2][3]

P202: Do not handle until all safety precautions have been read and understood.[2][3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash face, hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][3]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1][3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P308+P313: IF exposed or concerned: Get medical advice/attention.[2][3]

P405: Store locked up.[2][3]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-nitroquinoline is provided in the

table below.
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Property Value Reference
CAS Number 18714-34-6 [4][5]
Molecular Formula CoHeN20:2 [41[5]
Molecular Weight 174.16 g/mol [41[5]
Appearance Crystals [4]

Melting Point 125 °C [4]

Boiling Point 305.12 °C (estimate) [4]
Solubility No data available

Vapor Pressure No data available

Density 1.219 g/cm3 (estimate) [4]

Toxicological Data

Specific quantitative toxicological data, such as an oral LD50 for 2-nitroquinoline, is not
readily available in the reviewed literature. However, data for structurally similar compounds
can provide an indication of potential toxicity. It is imperative to handle 2-nitroquinoline with
the assumption of high toxicity.
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Compound Route Species LD50 Reference
8-Hydroxy-5-
) T Oral Mouse 104 mg/kg [6]
nitroquinoline
8-Hydroxy-5-
) - Oral Rat 510 mg/kg [6]
nitroquinoline
4-Nitroquinoline
) Subcutaneous Rat 12.6 mg/kg
1-oxide
Toxic if
Nitroxoline Oral - swallowed [7]
(Acute Toxicity 3)
Toxic in contact
Nitroxoline Dermal - with skin (Acute [7]
Toxicity 3)
) ) ) Toxic if inhaled
Nitroxoline Inhalation - 7]

(Acute Toxicity 3)

Safety and Handling Precautions

Engineering Controls:

o Work with 2-nitroquinoline should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[8]
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» Respiratory Protection: If working outside of a fume hood or if dusts are generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

Handling Procedures:

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[1]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Store locked up.[3][8]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[8]

Emergency Procedures

First-Aid Measures:

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[8]

» In Case of Skin Contact: Immediately wash off with plenty of soap and water while removing
all contaminated clothing and shoes. Seek medical attention if irritation occurs.[1][8]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, including under
the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1][8]
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 If Swallowed: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention or call a poison control center.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.

e Specific Hazards: Hazardous combustion products include nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2).[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures:

Ensure adequate ventilation and wear appropriate personal protective equipment.

Avoid dust formation.

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[8]

Do not let the chemical enter the environment.[8]

Disposal Considerations

Dispose of 2-nitroquinoline and its containers in accordance with local, regional, and national
hazardous waste regulations. Do not empty into drains.

Mechanism of Action and Toxicology Profile

The precise mechanism of action for 2-nitroquinoline is not well-documented. However,
insights can be drawn from the extensively studied analogue, 4-nitroquinoline 1-oxide (4-NQO).
4-NQO is a potent carcinogen that exerts its effects after metabolic activation. It is
enzymatically reduced to form reactive intermediates that can bind to DNA, forming adducts.
This process can lead to DNA damage, mutagenesis, and carcinogenesis. The generation of
reactive oxygen species (ROS) is also implicated in its toxicity.
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Below is a diagram illustrating the putative signaling pathway for the carcinogenic effects of
nitroquinolines, based on the mechanism of 4-NQO.

Cellular Environment

2-Nitroquinoline

Metabolic Activation
(Nitroreductases)

Reactive Metabolites
(e.g., Hydroxyaminoquinoline)

Reactive Oxygen Species
(ROS) Production

Nucleus

DNA Adduct Formation Oxidative Stress

DNA Damage
(Strand Breaks)

Gene Mutations

Carcinogenesis
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Click to download full resolution via product page

Caption: Putative signaling pathway for 2-nitroquinoline-induced carcinogenesis.

Experimental Protocols

The following are generalized protocols for assessing the potential toxicity of 2-nitroquinoline.
These should be adapted and optimized based on specific laboratory conditions and research
objectives.

Mutagenicity Assessment: Ames Test (Bacterial Reverse
Mutation Assay)

This protocol outlines a general procedure for the Ames test to evaluate the mutagenic
potential of 2-nitroquinoline.
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Caption: Experimental workflow for the Ames test.

Methodology:
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» Bacterial Strains: Utilize appropriate histidine-dependent strains of Salmonella typhimurium
(e.g., TA98, TA100) that are sensitive to frameshift or base-pair substitution mutations.

o Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (S9 fraction from rat liver) to assess the mutagenicity of both the parent compound
and its metabolites.

o Test Compound Preparation: Prepare a series of dilutions of 2-nitroquinoline in a suitable
solvent (e.g., DMSO).

e Assay Procedure:

In a test tube, combine the bacterial culture, the test compound dilution (or control), and
the S9 mix (or buffer).

[e]

[e]

Pre-incubate the mixture at 37°C with gentle shaking.

o

Add molten top agar to the tube, mix, and pour onto a minimal glucose agar plate.

[¢]

Incubate the plates at 37°C for 48-72 hours.

o Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-
dependent increase in the number of revertant colonies compared to the negative control
indicates a mutagenic effect.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol provides a general method for determining the cytotoxicity of 2-nitroquinoline on
a selected cell line using the MTT assay.

Methodology:

o Cell Culture: Plate a suitable mammalian cell line (e.g., HeLa, HepG2) in a 96-well plate at a
predetermined density and allow the cells to adhere overnight.

o Compound Treatment: Prepare serial dilutions of 2-nitroquinoline in the appropriate cell
culture medium. Replace the existing medium in the wells with the medium containing the
test compound dilutions. Include untreated and vehicle controls.
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 Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified COz incubator.

o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will
reduce the yellow MTT to purple formazan crystals.

e Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g.,
DMSO or acidified isopropanol) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the resulting purple solution using a
microplate reader at a wavelength of approximately 570 nm.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
untreated control. Plot a dose-response curve to determine the IC50 value (the concentration
of the compound that inhibits 50% of cell viability).

Chemical Transformation: Reduction to 2-
Aminoquinoline

The reduction of the nitro group is a key transformation for the synthesis of aminoquinoline
derivatives. A representative protocol for the catalytic hydrogenation is described below.

Methodology:

e Reaction Setup: In a suitable hydrogenation vessel, dissolve 2-nitroquinoline in an
appropriate solvent (e.g., ethanol, ethyl acetate).

» Catalyst Addition: Add a catalytic amount of a suitable hydrogenation catalyst (e.g., 10%
Palladium on carbon).

» Hydrogenation: Purge the vessel with hydrogen gas and maintain a positive pressure of
hydrogen (e.g., using a balloon or a Parr hydrogenator).

e Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by a suitable analytical technique (e.g., Thin Layer Chromatography).

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b099525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the
catalyst.

 Purification: Concentrate the filtrate under reduced pressure. The resulting crude 2-
aminoquinoline can be purified by recrystallization or column chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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